1-(4-Methoxybenzyl)azepan-2-one

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]azepan-2-one
• InChI: InChI=1S/C14H19NO2/c1-17-13-8-6-12(7-9-13)11-15-10-4-2-3-5-14(15)16/h6-9H,2-5,10-11H2,1H3
• InChI Key: FYRGKUMTUNQXLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCCCCC2=O
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

Physical And Chemical Properties Analysis

The physical form of “1-(4-Methoxybenzyl)azepan-2-one” is solid. The molecular weight is 233.31.

Scientific Research Applications

Cyclization and Synthesis Reactions

• Cyclization Process : A study discussed the cyclization of N-(m-methoxybenzyl)-N-tosyl-β-alanyl chloride with aluminium chloride, leading to monoaryl ketone derivatives. This is an example of utilizing methoxybenzyl groups in cyclization reactions (Macdonald & Proctor, 1970).

Chemical Structure Analysis

• Crystal Structure Analysis : The synthesis and X-ray diffraction studies of a compound similar to 1-(4-Methoxybenzyl)azepan-2-one revealed insights into its crystal structure, highlighting the importance of such compounds in structural chemistry (Simon et al., 2013).

Biochemically Activated Pro-drug Systems

• Bioreductive Pro-drug System : A study on the synthesis of 5-substituted isoquinolin-1-ones, including derivatives of 4-methoxybenzyl chloride, explored their potential as bioreductively activated pro-drugs, which could be relevant for targeting hypoxic solid tumors (Berry et al., 1997).

Protein Kinase Inhibition

• PKB Inhibition : Novel azepane derivatives, including those related to this compound, were synthesized and evaluated for their inhibition of protein kinase B (PKB-alpha) and protein kinase A (PKA), highlighting their potential in medicinal chemistry (Breitenlechner et al., 2004).

Oligoribonucleotide Synthesis

• Oligoribonucleotide Synthesis : The 4-Methoxybenzyl group has been used as a protecting group in the synthesis of oligoribonucleotides, demonstrating its utility in nucleic acid chemistry (Takaku & Kamaike, 1982).